Cas no 807370-01-0 (chloromethyl tetrahydro-2H-pyran-4-yl carbonate)

• Product Name: chloromethyl tetrahydro-2H-pyran-4-yl carbonate
• CAS No: 807370-01-0
• MF: C₇H₁₁ClO₄
• MW: 194.612841844559
• CID: 2359964
• PubChem ID: 11579277
• Update Time: 2025-11-01

chloromethyl tetrahydro-2H-pyran-4-yl carbonate Chemical and Physical Properties

Names and Identifiers

• chloromethyl tetrahydro-2H-pyran-4-yl carbonate
• chloromethyl oxan-4-yl carbonate
• DB-087985
• MFCD20627620
• RAMYCVMRCSNXGX-UHFFFAOYSA-N
• 807370-01-0
• Chloromethyl (tetrahydro-2H-pyran-4-yl) carbonate
• DTXSID00468868
• Carbonic acid, chloromethyl tetrahydro-2H-pyran-4-yl ester
• G67256
• SCHEMBL6016919
• Carbonic acid chloromethyl ester tetrahydro-pyran-4-yl ester

• Inchi： 1S/C7H11ClO4/c8-5-11-7(9)12-6-1-3-10-4-2-6/h6H,1-5H2
• InChI Key： RAMYCVMRCSNXGX-UHFFFAOYSA-N
• SMILES： ClCOC(=O)OC1CCOCC1

Computed Properties

• Exact Mass: 194.0345865g/mol
• Monoisotopic Mass: 194.0345865g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 44.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes

Additional information on chloromethyl tetrahydro-2H-pyran-4-yl carbonate

Recent Advances in the Application of Chloromethyl Tetrahydro-2H-Pyran-4-yl Carbonate (CAS: 807370-01-0) in Chemical Biology and Pharmaceutical Research

Chloromethyl tetrahydro-2H-pyran-4-yl carbonate (CAS: 807370-01-0) is a versatile chemical intermediate that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its unique carbonate and chloromethyl functional groups, serves as a key building block in the synthesis of various bioactive molecules. Recent studies have explored its utility in drug discovery, particularly in the development of prodrugs and targeted drug delivery systems. The compound's ability to undergo selective reactions under mild conditions makes it an attractive candidate for modular synthesis approaches.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the effectiveness of chloromethyl tetrahydro-2H-pyran-4-yl carbonate as a protecting group in the synthesis of novel kinase inhibitors. The researchers utilized its carbonate moiety to temporarily mask hydroxyl groups during multi-step syntheses, achieving higher yields and improved purity compared to traditional protecting group strategies. This approach was particularly successful in the development of selective PI3K inhibitors, where the compound's stability under acidic conditions proved advantageous for late-stage deprotection.

In the field of antibody-drug conjugates (ADCs), recent advancements have highlighted the potential of 807370-01-0 as a linker component. A 2024 Nature Biotechnology publication described its use in creating pH-sensitive linkers that demonstrate superior stability in circulation while allowing for efficient drug release in the acidic tumor microenvironment. The tetrahydro-2H-pyran ring structure contributes to enhanced solubility of the resulting conjugates, addressing a common challenge in ADC development. This innovation has led to improved therapeutic indices in preclinical models of solid tumors.

Emerging research in chemical biology has explored the application of chloromethyl tetrahydro-2H-pyran-4-yl carbonate in activity-based protein profiling (ABPP). Its reactive chloromethyl group enables covalent modification of active site residues in various enzyme classes, while the carbonate moiety can be designed to carry reporter tags. A recent ACS Chemical Biology study (2024) successfully employed this strategy to identify novel serine hydrolase inhibitors, demonstrating the compound's value in target identification and validation.

The pharmaceutical industry has shown increasing interest in this compound for continuous manufacturing processes. Its favorable physicochemical properties, including moderate water solubility and thermal stability, make it suitable for flow chemistry applications. A 2023 Organic Process Research & Development report detailed its use in a continuous multi-step synthesis of a GLP-1 receptor agonist, where it served as both a protecting group and a solubility enhancer in key intermediates.

Recent safety and toxicology studies (2024) have provided important insights into the handling and environmental impact of 807370-01-0. While generally stable under recommended storage conditions, the compound requires careful handling due to its potential to release phosgene derivatives upon thermal decomposition. Modern containment strategies and alternative synthetic routes are being developed to mitigate these concerns while maintaining the compound's synthetic utility.

Looking forward, the unique properties of chloromethyl tetrahydro-2H-pyran-4-yl carbonate position it as a valuable tool in the development of next-generation therapeutics. Ongoing research is exploring its application in PROTACs (proteolysis targeting chimeras) and other targeted protein degradation platforms, where its dual functionality could enable novel molecular designs. The compound's versatility across multiple areas of pharmaceutical research suggests it will remain an important focus of investigation in the coming years.